N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-benzyl-2-[2-(1,3-thiazol-5-yl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C19H16N4OS/c24-18(21-10-14-6-2-1-3-7-14)12-23-16-9-5-4-8-15(16)22-19(23)17-11-20-13-25-17/h1-9,11,13H,10,12H2,(H,21,24)
• InChI Key: OIEAJDFJNDJIFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3N=C2C4=CN=CS4
• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol

Description

N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide is a chemical compound with potential biological activity. It is an organic molecule that has been synthesized in the laboratory for scientific research purposes. The compound has been found to have a wide range of applications in the field of medicine and biochemistry. In

Mechanism of Action

The exact mechanism of action of N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide is not fully understood. However, it has been hypothesized that the compound may exert its biological effects by inhibiting certain enzymes or proteins that are involved in cellular processes such as cell growth, inflammation, and microbial growth.
Biochemical and Physiological Effects:
N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi. Additionally, animal studies have shown that the compound can reduce inflammation and improve immune function.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide in lab experiments is that it has potential biological activity, making it a useful compound for studying cellular processes. Additionally, the compound can be synthesized in the laboratory, making it readily available for research purposes. One limitation of using the compound in lab experiments is that its mechanism of action is not fully understood, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide. One area of research could be to further investigate the compound's potential anti-cancer properties and to determine the mechanism by which it inhibits cancer cell growth. Additionally, future research could focus on developing N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide into a potential anti-inflammatory or antimicrobial agent for use in humans. Finally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide can be synthesized by a multi-step process. The first step involves the synthesis of 2-(1,3-thiazol-5-yl)-1H-benzimidazole by reacting 2-aminobenzimidazole with thioamide. The second step involves the reaction of the synthesized 2-(1,3-thiazol-5-yl)-1H-benzimidazole with benzyl bromide to produce N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide.

Scientific Research Applications

N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide has been found to have potential biological activity, making it a useful compound for scientific research. It has been studied for its potential anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. The compound has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models. Additionally, N-benzyl-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide has been studied for its potential use as an antimicrobial agent, as it has been found to have antibacterial and antifungal properties.